Cas no 21850-01-1 (1-Anthracenesulfonic acid, 9,10-dihydroxy-)

21850-01-1 structure
Product name:1-Anthracenesulfonic acid, 9,10-dihydroxy-
1-Anthracenesulfonic acid, 9,10-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Anthracenesulfonic acid, 9,10-dihydroxy-
- 9,10-dihydroxyanthracene-1-sulfonic acid
- 21850-01-1
- DTXSID50601889
- SCHEMBL10485225
-
- Inchi: InChI=1S/C14H10O5S/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19/h1-7,15-16H,(H,17,18,19)
- InChI Key: XBPBWWZIWUAGIT-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=C3C=CC=C(C3=C2O)S(=O)(=O)O)O
Computed Properties
- Exact Mass: 290.0249
- Monoisotopic Mass: 290.02489459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 94.83
1-Anthracenesulfonic acid, 9,10-dihydroxy- Related Literature
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
21850-01-1 (1-Anthracenesulfonic acid, 9,10-dihydroxy-) Related Products
- 117-22-6(1-Naphthol-8-sulfonic acid)
- 117-43-1(8-Hydroxynaphthalene-1,6-disulphonic Acid)
- 117-59-9(1-Naphthol-5-sulfonic Acid)
- 30252-40-5(2-Naphthol-8-sulfonic Acid Potassum Salt)
- 84-87-7(4-hydroxynaphthalene-1-sulfonic acid)
- 578-85-8(1-Naphthol-3,6-disulfonic acid)
- 833-66-9(6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt)
- 118-32-1(2-Naphthol-6,8-disulfonic acid)
- 842-18-2(7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt)
- 93-01-6(6-Hydroxynaphthalene-2-sulfonic acid)
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